Cas no 3608-03-5 (17beta,21beta-Epoxyhopane)

• Product Name: 17beta,21beta-Epoxyhopane
• CAS No: 3608-03-5
• MF: C₃₀H₅₀O
• MW: 426.717409610748
• CID: 1995086
• Update Time: 2025-04-21

17beta,21beta-Epoxyhopane Chemical and Physical Properties

Names and Identifiers

• 17beta,21beta-Epoxyhopane

• Inchi： 1S/C30H50O/c1-20(2)29-18-16-28(8)23-11-10-22-25(5)14-9-13-24(3,4)21(25)12-15-26(22,6)27(23,7)17-19-30(28,29)31-29/h20-23H,9-19H2,1-8H3
• InChI Key： KJQRFXWWJWEVIX-UHFFFAOYSA-N
• SMILES： CC(C12OC31C(C1C(CC3)(C)C3(C(C4(C(CC3)C(C)(C)CCC4)C)CC1)C)(C)CC2)C

Computed Properties

• Exact Mass: 426.386
• Monoisotopic Mass: 426.386
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids